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Compound of Interest

Compound Name: Albuterol Dimer

CAS No.: 149222-15-1

Cat. No.: B173769

Get Quote

Focus Entity: Salbutamol Bis-Ether Dimer (EP Impurity F
/ USP Related Compound E)
Executive Summary
In the high-stakes landscape of bronchodilator development, the Salbutamol Dimer represents

a critical degradation product that demands rigorous control. Often misidentified due to varying

pharmacopoeial nomenclature, the primary dimer of concern is the bis-ether linked species

formed via acid-catalyzed dehydration.

This guide provides a definitive technical breakdown of the dimer's molecular weight, formation

mechanism, and validated detection strategies. It is designed for analytical scientists and

formulation engineers who require actionable data over generic descriptions.
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Property Specification

Target Entity Salbutamol Dimer (Ether-Linked)

Pharmacopoeial Ref. EP Impurity F; USP Related Compound E

Molecular Weight 460.61 g/mol

Exact Mass 460.2937 Da

Molecular Formula

Structure Description

Two salbutamol moieties linked via a benzylic

ether bridge (

).

Structural Characterization & Nomenclature
The "Identity" Challenge
In regulatory filings, ambiguity often arises between different impurity codes. It is scientifically

imperative to distinguish the Dimer from the Ketone (Salbutamone).

Salbutamol Dimer (MW 460.61): Formed by the condensation of two salbutamol molecules.

This is Impurity F in the European Pharmacopoeia (EP).[1][2]

Salbutamone (MW 237.29): The ketone derivative (Impurity J), often confused in older

literature.

Molecular Weight Calculation
The dimerization process involves the loss of one water molecule between two salbutamol

monomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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